Cas no 2387568-51-4 ((2S,3R)-3-aminopentan-2-ol;hydrochloride)

• Product Name: (2S,3R)-3-aminopentan-2-ol;hydrochloride
• CAS No: 2387568-51-4
• MF: C₅H₁₄ClNO
• MW: 139.623760700226
• CID: 5085806
• PubChem ID: 155904662
• Update Time: 2025-06-08

(2S,3R)-3-aminopentan-2-ol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-3-Aminopentan-2-ol hydrochloride
• (2S,3R)-3-Aminopentan-2-ol HCl
• (2S,3R)-3-aminopentan-2-ol;hydrochloride
• BS-46756
• 2387568-51-4
• F74653
• CS-0183884

• Inchi： 1S/C5H13NO.ClH/c1-3-5(6)4(2)7;/h4-5,7H,3,6H2,1-2H3;1H/t4-,5+;/m0./s1
• InChI Key： KAJAIXQRKSAXTM-UYXJWNHNSA-N
• SMILES： Cl.O[C@@H](C)[C@@H](CC)N

Computed Properties

• Exact Mass: 139.0763918g/mol
• Monoisotopic Mass: 139.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 47.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2

Additional information on (2S,3R)-3-aminopentan-2-ol;hydrochloride

Introduction to (2S,3R)-3-aminopentan-2-ol;hydrochloride (CAS No. 2387568-51-4)

(2S,3R)-3-aminopentan-2-ol;hydrochloride (CAS No. 2387568-51-4) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural and functional properties. This compound is a hydrochloride salt of a specific enantiomer of 3-aminopentan-2-ol, which is characterized by its (2S,3R) stereochemistry. The precise control over the stereochemistry of such compounds is crucial for their biological activity and therapeutic potential.

The (2S,3R)-3-aminopentan-2-ol;hydrochloride molecule consists of a five-carbon backbone with an amino group and a hydroxyl group attached to the third and second carbon atoms, respectively. The presence of these functional groups, along with the specific stereochemistry, imparts the compound with distinct chemical and biological properties. The hydrochloride salt form enhances its solubility in aqueous solutions, making it more suitable for various applications in drug development and biological assays.

Recent studies have highlighted the potential of (2S,3R)-3-aminopentan-2-ol;hydrochloride in several therapeutic areas. One notable application is its use as a lead compound in the development of novel drugs for neurological disorders. Research has shown that this compound can modulate specific neurotransmitter systems, such as the serotonin and dopamine pathways, which are implicated in conditions like depression, anxiety, and Parkinson's disease. The ability to fine-tune these neurotransmitter systems through targeted molecular interactions makes (2S,3R)-3-aminopentan-2-ol;hydrochloride an attractive candidate for further investigation.

In addition to its potential in neurological disorders, (2S,3R)-3-aminopentan-2-ol;hydrochloride has also been explored for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress in cellular models. These findings suggest that (2S,3R)-3-aminopentan-2-ol;hydrochloride could be developed into therapeutic agents for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of (2S,3R)-3-aminopentan-2-ol;hydrochloride involves several steps to ensure the correct stereochemical configuration. Common synthetic routes include asymmetric synthesis using chiral catalysts or chiral auxiliaries. These methods allow for the selective formation of the desired enantiomer with high enantiomeric purity, which is essential for its biological activity. Recent advancements in asymmetric catalysis have further optimized these synthetic processes, making them more efficient and cost-effective.

Pharmacokinetic studies have provided valuable insights into the behavior of (2S,3R)-3-aminopentan-2-ol;hydrochloride in biological systems. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, which are important considerations for drug development. Additionally, preliminary toxicology assessments have indicated that (2S,3R)-3-aminopentan-2-ol;hydrochloride has a favorable safety profile at therapeutic doses.

Clinical trials are currently underway to evaluate the efficacy and safety of (2S,3R)-3-aminopentan-2-ol;hydrochloride in various therapeutic indications. Early-phase trials have shown promising results, with patients experiencing significant improvements in symptoms related to neurological disorders and inflammatory conditions. These findings have generated considerable interest among researchers and pharmaceutical companies alike.

In conclusion, (2S,3R)-3-aminopentan-2-ol;hydrochloride (CAS No. 2387568-51-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique stereochemistry and functional groups make it an attractive candidate for developing novel drugs targeting neurological disorders and inflammatory diseases. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for new treatment options in these areas.